Cas no 1538020-81-3 (2-(Pentan-3-yl)cyclopentan-1-ol)

• Product Name: 2-(Pentan-3-yl)cyclopentan-1-ol
• CAS No: 1538020-81-3
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• CID: 5709414
• PubChem ID: 80099866
• Update Time: 2025-06-14

2-(Pentan-3-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• AKOS018661002
• 1538020-81-3
• 2-(PENTAN-3-YL)CYCLOPENTAN-1-OL
• SCHEMBL13462489
• EN300-1242851
• 2-(Pentan-3-yl)cyclopentan-1-ol

• Inchi： 1S/C10H20O/c1-3-8(4-2)9-6-5-7-10(9)11/h8-11H,3-7H2,1-2H3
• InChI Key： ZRQDIAHTDNABNP-UHFFFAOYSA-N
• SMILES： OC1CCCC1C(CC)CC

Computed Properties

• Exact Mass: 156.151415257g/mol
• Monoisotopic Mass: 156.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(Pentan-3-yl)cyclopentan-1-ol

Recent Advances in the Study of 1538020-81-3 and 2-(Pentan-3-yl)cyclopentan-1-ol: A Comprehensive Research Brief

The chemical compound with the CAS number 1538020-81-3 and the product name 2-(Pentan-3-yl)cyclopentan-1-ol have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery and development, especially in the context of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their synthesis, biological activity, and potential applications.

Recent studies have focused on the synthesis and characterization of 2-(Pentan-3-yl)cyclopentan-1-ol, a chiral alcohol that serves as a key intermediate in the production of more complex molecules. The compound's unique structural features, including its cyclopentane ring and pentyl substituent, make it a valuable building block for the development of pharmaceuticals. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the compound's structure and purity, ensuring its suitability for further biological evaluation.

In addition to its synthetic utility, 2-(Pentan-3-yl)cyclopentan-1-ol has been investigated for its potential biological activities. Preliminary in vitro studies suggest that the compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings have sparked interest in its potential as a lead compound for the development of anti-inflammatory drugs. Further studies are underway to elucidate the mechanism of action and optimize the compound's pharmacological properties.

The compound with CAS number 1538020-81-3, while less studied, has also shown promise in recent research. It has been identified as a potential candidate for use in catalytic processes, particularly in asymmetric synthesis. Its role as a ligand or catalyst in organic transformations is being explored, with early results indicating high enantioselectivity and yield in certain reactions. These properties make it a valuable tool for the synthesis of enantiomerically pure pharmaceuticals.

Both compounds are part of a broader trend in chemical biology towards the development of structurally diverse and functionally versatile molecules. The integration of computational modeling and high-throughput screening has accelerated the discovery of new applications for these compounds. For instance, molecular docking studies have provided insights into the interactions between 2-(Pentan-3-yl)cyclopentan-1-ol and target proteins, guiding the design of more potent derivatives.

In conclusion, the latest research on 1538020-81-3 and 2-(Pentan-3-yl)cyclopentan-1-ol underscores their potential as valuable tools in drug discovery and synthetic chemistry. While further studies are needed to fully exploit their applications, the current findings provide a solid foundation for future investigations. The continued exploration of these compounds is expected to yield significant advancements in the development of new therapeutic agents and synthetic methodologies.